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Compound of Interest

Compound Name: Tellurium-125

Cat. No.: B080016 Get Quote

This document provides comprehensive safety protocols and logistical plans for the handling

and disposal of Tellurium-125, catering to the needs of researchers, scientists, and drug

development professionals. It is imperative to distinguish between the stable isotope,

Tellurium-125, and its radioactive isomer, Tellurium-125m, as their handling requirements

differ significantly.

Initial Assessment: Isotope Identification

Before commencing any work, it is crucial to verify the isotopic nature of the tellurium

compound in use. Tellurium-125 is a stable, non-radioactive isotope.[1][2][3] In contrast,

Tellurium-125m (125mTe) is a radioactive isomer with a half-life of 57.4 days.[4][5] This guide

provides distinct procedures for both.

Section 1: Handling Stable Tellurium-125
The safety precautions for stable Tellurium-125 are dictated by its chemical toxicity. Tellurium

and its compounds can be harmful if inhaled or ingested.[6][7]

Personal Protective Equipment (PPE) for Stable
Tellurium-125
A risk assessment should always be conducted to determine the specific PPE requirements for

any given experiment. The following table summarizes the recommended PPE for handling

stable Tellurium-125 compounds in a laboratory setting.
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PPE Category Item Specifications

Eye/Face Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory.

Face shield
Recommended when there is

a splash hazard.

Hand Protection Chemical-resistant gloves
Nitrile, neoprene, or butyl

rubber gloves are suitable.

Body Protection Laboratory coat
Fully buttoned to protect skin

and personal clothing.

Respiratory Protection Fume hood

All work with tellurium

compounds should be

conducted in a certified

chemical fume hood to

minimize inhalation exposure.

Handling and Storage of Stable Tellurium-125
Handling: Avoid creating dust. Use in a well-ventilated area, preferably a fume hood. Avoid

contact with skin, eyes, and clothing. Do not eat, drink, or smoke in the work area. Wash

hands thoroughly after handling.[6][7]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong acids and oxidizing agents.

Disposal of Stable Tellurium-125 Waste
Disposal of non-radioactive tellurium waste must comply with local, state, and federal

regulations for chemical waste.
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Waste Type Disposal Procedure

Solid Waste
Collect in a designated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste

Collect in a designated, sealed, and clearly

labeled hazardous waste container. Do not pour

down the drain.

Contaminated PPE Dispose of as solid hazardous waste.

Section 2: Handling Radioactive Tellurium-125m
In addition to the chemical hazards, Tellurium-125m presents a radiological risk. It decays via

internal transition with the emission of low-energy gamma photons and conversion electrons.[4]

[5]

Radiological Properties of Tellurium-125m
Property Value

Half-life 57.4 days

Decay Mode Internal Transition (IT)

Primary Emissions
Gamma photon (35.5 keV), Conversion and

Auger electrons (mean energy ~109 keV)[4]

Personal Protective Equipment (PPE) for Tellurium-125m
In addition to the PPE required for stable tellurium, the following radiological protection

measures are necessary.
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PPE Category Item Specifications

Dosimetry Whole-body dosimeter
Required for all personnel

working with 125mTe.

Ring dosimeter

Recommended when handling

stock vials or performing

procedures with potential for

high extremity doses.

Shielding Lead or high-density shielding

0.25 mm of lead will attenuate

the 35.5 keV gamma photon

by approximately 90%. Use

lead bricks or other

appropriate shielding around

the work area.

Syringe shields
Use when handling liquid

forms of 125mTe.

Radiation Detection and Monitoring
Instrument Purpose

Survey Meter

A thin-crystal sodium iodide (NaI) detector is

recommended for detecting the low-energy

gamma emissions from 125mTe.[8] Standard

Geiger-Müller (GM) pancake probes may have

low efficiency for these energies.

Wipe Tests

Regular wipe tests of work areas, equipment,

and hands are essential to detect and control

contamination.

Disposal of Radioactive Tellurium-125m Waste
Radioactive waste must be segregated, labeled, and disposed of according to institutional and

regulatory requirements. Due to its half-life of 57.4 days, decay-in-storage is a viable disposal

method.[9][10]
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Waste Type Disposal Procedure

Dry Solid Waste

Place in a designated, shielded, and clearly

labeled radioactive waste container. The label

must include the isotope, activity, date, and

responsible user.[10]

Liquid Waste

Collect in a designated, sealed, and clearly

labeled radioactive waste container. Do not mix

with other isotopes. Secondary containment is

required.[10]

Sharps
Collect in a designated, puncture-proof, and

clearly labeled radioactive sharps container.[10]

Decay-in-Storage

Store the waste for at least 10 half-lives

(approximately 1.6 years). After this period,

survey the waste with an appropriate detector to

ensure it is at background levels. Once

confirmed, deface all radioactive labels and

dispose of it as chemical waste.[9][10]

Experimental Workflow Diagrams
The following diagrams illustrate the general workflows for handling and disposing of stable

Tellurium-125 and radioactive Tellurium-125m.
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Handling Stable Tellurium-125

Don PPE:
Lab Coat, Gloves, Safety Glasses

Work in Fume Hood

Conduct Experiment

Segregate Chemical Waste

Clean Work Area

Doff PPE

Wash Hands

Click to download full resolution via product page

Caption: Workflow for handling stable Tellurium-125.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b080016?utm_src=pdf-body-img
https://www.benchchem.com/product/b080016?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling Radioactive Tellurium-125m

Don PPE:
Lab Coat, Gloves, Dosimeters

Prepare Shielded Work Area

Work in Fume Hood

Conduct Experiment

Survey Hands and Area

Segregate Radioactive Waste

Clean and Decontaminate

Doff PPE

Wash Hands

Click to download full resolution via product page

Caption: Workflow for handling radioactive Tellurium-125m.
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Disposal of Tellurium-125m Waste

Segregate Waste by Type
(Solid, Liquid, Sharps)

Label with Isotope, Activity, Date

Store in Shielded Container

Decay-in-Storage
(min. 10 half-lives)

Survey Waste for Radioactivity

If at Background, Deface Labels

At Background

If Not at Background, Continue Decay

Above Background

Dispose as Chemical Waste

Click to download full resolution via product page

Caption: Disposal workflow for Tellurium-125m waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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